1-[3-(2-furyl)-3-phenylpropanoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine

• IUPAC Name: 3-(furan-2-yl)-1-[4-(1-methylimidazol-2-yl)piperidin-1-yl]-3-phenylpropan-1-one
• InChI: InChI=1S/C22H25N3O2/c1-24-14-11-23-22(24)18-9-12-25(13-10-18)21(26)16-19(20-8-5-15-27-20)17-6-3-2-4-7-17/h2-8,11,14-15,18-19H,9-10,12-13,16H2,1H3
• InChI Key: IXPIFUSMMTYWNK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)CC(C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

1-[3-(2-furyl)-3-phenylpropanoyl]-4-(1-methyl-1H-imidazol-2-yl)piperidine, also known as FPPP, is a psychoactive drug that belongs to the class of piperidine derivatives. It was first synthesized in the 1960s and has been used in scientific research to study its mechanism of action, biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research demonstrates the diverse synthetic applications and reactivity of compounds structurally related to the query chemical. For example, the reaction of 2-formyl-1,3-cyclohexanedione and its derivatives with various amines has been explored to yield a range of 2-aminomethylene derivatives, showcasing the versatility of these compounds in organic synthesis (Strakovs et al., 2002). Similarly, aminomethylation reactions of certain imidazo[1,2-a]pyridines have been studied, providing insights into the functionalization of related heterocyclic frameworks (Saldabol et al., 1971).

Medicinal Chemistry Applications

In the realm of medicinal chemistry, research on piperazin-1-yl substituted heterobiaryls, including compounds with similar structural motifs to the query chemical, has led to the identification of potent ligands for biological targets such as the 5-HT7 receptors. Such studies contribute to understanding the structure-activity relationships necessary for developing therapeutic agents (Strekowski et al., 2016).

Material Science and Photophysical Properties

Research into the structural and photophysical properties of related compounds, such as those containing furyl and imidazole groups, enriches the field of material science. For instance, the study of mixed ligand fac-tricarbonyl complexes illuminates the potential of these compounds in developing new materials with specific optical or electronic properties (Mundwiler et al., 2004).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole-containing compounds have biological activity and are used as drugs.